![molecular formula C6H11ClFN B6162061 3-(fluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride CAS No. 2108633-67-4](/img/no-structure.png)
3-(fluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride
Overview
Description
3-(fluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride, also known as (±)-cis-1-amino-3-(fluoromethyl)-1,1,3-trimethylcyclohexane hydrochloride, is a chemical compound that has been the subject of scientific research due to its potential pharmacological properties.
Mechanism of Action
The mechanism of action of 3-(fluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride involves its interaction with the dopamine transporter. The compound binds to the transporter and inhibits the reuptake of dopamine, leading to increased levels of dopamine in the synapse. This can result in increased dopamine signaling and activation of downstream pathways that are involved in reward, motivation, and other physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(fluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride are related to its effects on dopamine signaling. Studies have shown that the compound can increase dopamine release and inhibit dopamine reuptake, leading to increased dopamine levels in the brain. This can result in a range of physiological effects, including increased locomotor activity, increased heart rate, and changes in blood pressure.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(fluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride in lab experiments is its specificity for the dopamine transporter. This allows researchers to study the effects of dopamine signaling in a more targeted way. However, one limitation of using this compound is that it may have off-target effects on other neurotransmitter systems, which could complicate the interpretation of results.
Future Directions
There are several future directions for research on 3-(fluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride. One area of interest is its potential as a treatment for addiction or other disorders related to dopamine dysfunction. Further studies are needed to determine the efficacy and safety of the compound in these contexts. Additionally, research could focus on the development of more specific and selective compounds that target the dopamine transporter with greater precision. Finally, studies could investigate the effects of the compound on other physiological processes, such as metabolism or inflammation, to determine its potential for use in other therapeutic areas.
Synthesis Methods
The synthesis of 3-(fluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride involves the reaction of 1,1,3-trimethylcyclohexane with hydrofluoric acid and ammonia. The resulting product is then treated with hydrochloric acid to obtain the hydrochloride salt form. This method has been described in detail in the scientific literature and has been used to produce the compound for research purposes.
Scientific Research Applications
3-(Fluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride has been studied for its potential pharmacological properties, including its effects on the central nervous system. It has been shown to have an affinity for the dopamine transporter and to inhibit the reuptake of dopamine, which is a neurotransmitter involved in reward and motivation. This suggests that the compound may have potential as a treatment for addiction or other disorders related to dopamine dysfunction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(fluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride involves the introduction of a fluoromethyl group onto a bicyclo[1.1.1]pentane ring system, followed by the conversion of the resulting compound to the corresponding amine hydrochloride salt.", "Starting Materials": [ "Bicyclo[1.1.1]pentane", "Fluoromethyl iodide", "Sodium hydride", "Ammonium chloride", "Hydrochloric acid", "Diethyl ether", "Methanol" ], "Reaction": [ "Step 1: Deprotonation of bicyclo[1.1.1]pentane with sodium hydride in diethyl ether to form the corresponding bicyclo[1.1.1]pentane anion.", "Step 2: Alkylation of the bicyclo[1.1.1]pentane anion with fluoromethyl iodide to form 3-(fluoromethyl)bicyclo[1.1.1]pentane.", "Step 3: Conversion of 3-(fluoromethyl)bicyclo[1.1.1]pentane to the corresponding amine by treatment with ammonium chloride in methanol.", "Step 4: Formation of the hydrochloride salt of the amine by treatment with hydrochloric acid." ] } | |
CAS RN |
2108633-67-4 |
Molecular Formula |
C6H11ClFN |
Molecular Weight |
151.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
